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Compound of Interest

Compound Name: 6-(Methoxycarbonyl)nicotinic acid

Cat. No.: B092421 Get Quote

This document provides immediate safety, handling, and disposal protocols for 6-
(Methoxycarbonyl)nicotinic acid, tailored for researchers, scientists, and professionals in

drug development. Our aim is to be your preferred resource for laboratory safety, fostering trust

by delivering information that extends beyond the product itself.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for 6-(Methoxycarbonyl)nicotinic acid is not readily

available, data from the closely related compound, Nicotinic Acid, indicates that it can cause

serious eye irritation.[1][2][3] As a prudent measure, 6-(Methoxycarbonyl)nicotinic acid
should be handled with the same or greater level of caution. The primary hazards are

anticipated to be eye, skin, and respiratory irritation from the powdered form.

A risk assessment is crucial to determine the appropriate PPE for any procedure.[4] The

minimum required PPE for handling 6-(Methoxycarbonyl)nicotinic acid includes:

Body Protection: A standard laboratory coat is required to protect clothing and skin from

potential splashes and spills.[5][6][7]

Hand Protection: Disposable nitrile gloves are the minimum requirement for incidental

contact.[6][7] If prolonged contact is anticipated, consider gloves with greater chemical
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resistance. Always inspect gloves before use and use proper removal techniques to avoid

skin contact.[1][8]

Eye and Face Protection: Safety glasses with side shields are the minimum requirement.[6]

[8] If there is a splash hazard, safety goggles and a face shield should be worn.[5][6][7]

Respiratory Protection: If working in a poorly ventilated area or if dust generation is likely, an

N95 respirator or a higher level of respiratory protection should be used to prevent

inhalation.[5][8]

Quantitative Data Summary
The following table summarizes key safety and physical property data derived from Nicotinic

Acid, which should be considered as indicative for 6-(Methoxycarbonyl)nicotinic acid until

specific data is available.

Property Value Source

Hazard Statements

H319: Causes serious eye

irritation. H402: Harmful to

aquatic life.

Sigma-Aldrich

Precautionary Statements

P264, P273, P280,

P305+P351+P338,

P337+P313, P501

Sigma-Aldrich

Boiling Point Decomposes above >236.6 °C Carl ROTH

Biodegradability Readily biodegradable. Chemos GmbH

Operational Plan: Step-by-Step Guidance
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[8][9] Keep

away from heat and direct sunlight.[10]

Ventilation: Always handle 6-(Methoxycarbonyl)nicotinic acid in a well-ventilated area,

preferably within a chemical fume hood, to minimize inhalation of dust.[2][8][10][11]
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Personal Protective Equipment (PPE): Before handling, ensure all required PPE is worn

correctly (see section 1).

Dispensing: When weighing or transferring the powder, do so carefully to avoid creating dust.

[8] Use appropriate tools (e.g., spatula, weigh paper).

Spill Management:

Minor Spills: For small spills, mechanically recover the product using a scoop or vacuum,

avoiding dust generation.[11] Place the collected material in a suitable, closed container

for disposal.[8]

Major Spills: In the event of a large spill, evacuate the area and follow your institution's

emergency procedures.

Hygiene: Wash hands thoroughly with soap and water after handling the chemical, before

breaks, and at the end of the workday.[1][8][11]

Waste Collection: Collect all waste material, including contaminated PPE and disposable

equipment, in a designated and properly labeled hazardous waste container.

Disposal Method: Dispose of the chemical waste through a licensed disposal company.[8]

One approved method is to dissolve or mix the material with a combustible solvent and burn

it in a chemical incinerator equipped with an afterburner and scrubber.[8]

Environmental Precautions: Do not allow the product to enter drains or waterways.[1][8]

Experimental Workflow
The following diagram outlines the standard workflow for handling 6-
(Methoxycarbonyl)nicotinic acid in a laboratory setting.
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Caption: Workflow for Handling 6-(Methoxycarbonyl)nicotinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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